Cas no 1825538-72-4 (4-(2-bromophenyl)-1-methylsulfonyl-piperidine)

• Product Name: 4-(2-bromophenyl)-1-methylsulfonyl-piperidine
• CAS No: 1825538-72-4
• MF: C₁₂H₁₆BrNO₂S
• MW: 318.2299
• CID: 4741156
• Update Time: 2026-02-25

4-(2-bromophenyl)-1-methylsulfonyl-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromophenyl)-1-(methylsulfonyl)piperidine
• 4-(2-bromophenyl)-1-methylsulfonyl-piperidine

• Inchi： 1S/C12H16BrNO2S/c1-17(15,16)14-8-6-10(7-9-14)11-4-2-3-5-12(11)13/h2-5,10H,6-9H2,1H3
• InChI Key： LXYYHXPQKKHCOV-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C([H])=C1C1([H])C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])S(C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 317.00851g/mol
• Monoisotopic Mass: 317.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• Molecular Weight: 318.23g/mol
• XLogP3: 2.4

Additional information on 4-(2-bromophenyl)-1-methylsulfonyl-piperidine

4-(2-Bromophenyl)-1-Methylsulfonyl-Piperidine: A Comprehensive Overview

4-(2-Bromophenyl)-1-Methylsulfonyl-Piperidine is a complex organic compound with the CAS number 1825538-72-4. This compound belongs to the class of piperidines, which are six-membered cyclic amines. The presence of the methylsulfonyl group and the 2-bromophenyl substituent introduces unique chemical properties, making it a subject of interest in various fields, including pharmaceutical chemistry and materials science.

The structure of 4-(2-Bromophenyl)-1-Methylsulfonyl-Piperidine consists of a piperidine ring substituted at position 4 with a 2-bromophenyl group and at position 1 with a methylsulfonyl group. The methylsulfonyl group (-SO₂Me) is an electron-withdrawing substituent, which can influence the electronic properties of the molecule. This substitution pattern is significant in determining the compound's reactivity and potential applications.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* has shown that piperidine-based compounds can exhibit promising pharmacological activities, including anti-inflammatory and analgesic effects. The bromine atom in the 2-bromophenyl group adds to the compound's complexity and may contribute to its bioavailability and metabolic stability.

The synthesis of 4-(2-Bromophenyl)-1-Methylsulfonyl-Piperidine involves multi-step organic reactions. A common approach includes nucleophilic substitution and coupling reactions to introduce the substituents onto the piperidine ring. The methylsulfonyl group is typically introduced via sulfonamidation, while the bromophenyl group can be attached through Suzuki coupling or other cross-coupling reactions.

From a chemical standpoint, 4-(2-Bromophenyl)-1-Methylsulfonyl-Piperidine exhibits interesting reactivity due to its electron-deficient aromatic ring and sulfur-containing substituent. The methylsulfonyl group can act as an activating agent in certain reactions, facilitating nucleophilic attacks or electrophilic substitutions. This makes it a valuable intermediate in organic synthesis.

In terms of applications, this compound has potential uses in pharmaceutical research, particularly in the development of bioactive molecules. Its structure suggests that it could serve as a scaffold for designing drugs targeting various therapeutic areas, such as central nervous system disorders or cardiovascular diseases. Additionally, its unique electronic properties make it a candidate for use in advanced materials, such as semiconductors or sensors.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of 4-(2-Bromophenyl)-1-Methylsulfonyl-Piperidine with high accuracy. Molecular modeling studies have revealed that this compound has favorable solubility profiles and low toxicity potential, making it suitable for further preclinical testing.

The study of 4-(2-Bromophenyl)-1-Methylsulfonyl-Piperidine also contributes to our understanding of heterocyclic chemistry. Piperidines are widely studied due to their prevalence in natural products and synthetic compounds. The introduction of diverse substituents on the piperidine ring allows chemists to explore its versatility and adaptability in different chemical environments.

In conclusion, 4-(2-Bromophenyl)-1-Methylsulfonyl-Piperidine (CAS No: 1825538-72-4) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, reactivity, and application possibilities make it an intriguing subject for ongoing research and development.